Cas no 19872-97-0 (4(1H)-Pyridinone, 1-methyl-3,5-dinitro-)

• Product Name: 4(1H)-Pyridinone, 1-methyl-3,5-dinitro-
• CAS No: 19872-97-0
• MF: C₆H₅N₃O₅
• MW: 199.121001005173
• CID: 1390176
• Update Time: 2024-08-16

4(1H)-Pyridinone, 1-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 1-methyl-3,5-dinitro-

• Inchi： 1S/C6H5N3O5/c1-7-2-4(8(11)12)6(10)5(3-7)9(13)14/h2-3H,1H3
• InChI Key： LQFUVXDQDVSEMB-UHFFFAOYSA-N
• SMILES： C1N(C)C=C([N+]([O-])=O)C(=O)C=1[N+]([O-])=O

Computed Properties

• Exact Mass: 199.02295

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Melting Point: 215-216 °C
• Boiling Point: 296.6±40.0 °C(Predicted)
• PSA: 106.59
• pka: -4.31±0.10(Predicted)